Cas no 159087-45-3 (4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane structure
159087-45-3 structure
Product Name:4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
CAS No:159087-45-3
MF:C14H17BO2
MW:228.094584226608
MDL:MFCD09842761
CID:109109
PubChem ID:11736311
Update Time:2025-04-18

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(2-phenylethynyl)-
    • 2-Phenyl-1-ethynylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-(2-phenylethynyl)-1,3,2-Dioxaborolane
    • 2-[(phenyl)ethynyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-phenylethynyl-4,4,5,5-tetramethyl-[1,2,3]dioxaborolane
    • 4,4,5,5-tetramethyl-2-(2-phenylethynyl)-[1,3,2]-dioxaborolane
    • VEIORNIWTVJLCN-UHFFFAOYSA-N
    • FCH2717655
    • MB07880
    • OR303321
    • AX8240007
    • X0552
    • 2-(Phenylethynyl)-4,4,5
    • 2-Phenyl-1-ethynylboronic acid pinacol ester
    • 2-Phenyl-1-ethynylboronic acid pinacol ester 90%
    • 2-Phenyl-1-ethynylboronic acid pinacol ester, 90%
    • FT-0703838
    • SY277232
    • SCHEMBL2122785
    • AS-1005
    • DTXSID60471378
    • AKOS016000999
    • F10510
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenylethynyl)-
    • MFCD09842761
    • 159087-45-3
    • J-009560
    • Z2044738588
    • ZB0242
    • (PHENYLETHYNYL)BORONIC ACID PINACOL ESTER
    • EN300-212623
    • DA-22073
    • MDL： MFCD09842761
    • Inchi： 1S/C14H17BO2/c1-13(2)14(3,4)17-15(16-13)11-10-12-8-6-5-7-9-12/h5-9H,1-4H3
    • InChI Key： VEIORNIWTVJLCN-UHFFFAOYSA-N
    • SMILES： O1B(C#CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 228.13200
  • Monoisotopic Mass: 228.1321599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Melting Point: 49-68 °C
  • Boiling Point: 265.4±23.0°C at 760 mmHg
  • PSA: 18.46000
  • LogP: 2.66950

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Storage Condition：Sealed in dry,2-8°C

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135167-250mg
4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
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Chemenu
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Alichem
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TRC
T889775-50mg
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TRC
T889775-100mg
4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
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TRC
T889775-500mg
4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
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 $ 135.00 2022-06-02
Apollo Scientific
OR303321-1g
4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
 159087-45-3 98%
1g
 £128.00 2025-02-19
Apollo Scientific
OR303321-5g
4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
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 £543.00 2025-02-19
abcr
AB273978-1 g
2-Phenyl-1-ethynylboronic acid pinacol ester, 95%; .
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1 g
 €178.00 2023-07-20
abcr
AB273978-5 g
2-Phenyl-1-ethynylboronic acid pinacol ester, 95%; .
 159087-45-3 95%
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4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Production Method

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Related Literature

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